Cas no 1388144-58-8 (2-(3,3-Dimethylpiperidin-4-yl)acetic acid)

• Product Name: 2-(3,3-Dimethylpiperidin-4-yl)acetic acid
• CAS No: 1388144-58-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 2121071
• Update Time: 2025-06-08

2-(3,3-Dimethylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylpiperidin-4-yl)acetic acid
• 2-(3,3-Dimethylpiperidin-4-yl)acetic acid

• Inchi： 1S/C9H17NO2/c1-9(2)6-10-4-3-7(9)5-8(11)12/h7,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： IQVJHBAGRXBNEH-UHFFFAOYSA-N
• SMILES： OC(CC1CCNCC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 49.3

Additional information on 2-(3,3-Dimethylpiperidin-4-yl)acetic acid

Research Brief on 2-(3,3-Dimethylpiperidin-4-yl)acetic acid (CAS: 1388144-58-8): Recent Advances and Applications

2-(3,3-Dimethylpiperidin-4-yl)acetic acid (CAS: 1388144-58-8) is a structurally unique piperidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dimethyl-substituted piperidine core and acetic acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of modulators for G-protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(3,3-Dimethylpiperidin-4-yl)acetic acid as a key building block for novel allosteric modulators of the adenosine A2A receptor. The research team demonstrated that derivatives of this compound exhibited high selectivity and potency in vitro, with potential applications in treating Parkinson's disease. The study emphasized the importance of the dimethyl substitution pattern in conferring metabolic stability to the resulting drug candidates.

In the realm of synthetic chemistry, advancements have been made in the efficient production of 2-(3,3-Dimethylpiperidin-4-yl)acetic acid. A recent patent (WO2023056789) describes an improved catalytic hydrogenation process that achieves >95% yield while reducing the formation of byproducts. This development is particularly significant for scaling up production to meet the growing demand from pharmaceutical companies engaged in central nervous system (CNS) drug development programs.

Structural-activity relationship (SAR) studies involving this compound have revealed interesting insights. The acetic acid moiety appears to play a crucial role in binding to various biological targets, while the dimethylpiperidine scaffold contributes to improved blood-brain barrier penetration. These findings were corroborated by molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024), which showed stable interactions with multiple kinase binding sites.

From a safety and toxicological perspective, recent preclinical evaluations of 2-(3,3-Dimethylpiperidin-4-yl)acetic acid derivatives have shown promising results. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study indicated favorable pharmacokinetic properties for several lead compounds derived from this scaffold. Notably, the dimethyl substitution was found to reduce cytochrome P450-mediated metabolism compared to unsubstituted analogs.

Looking forward, the versatility of 2-(3,3-Dimethylpiperidin-4-yl)acetic acid continues to inspire new research directions. Current investigations are exploring its application in the development of positron emission tomography (PET) tracers for neuroimaging, as well as its potential as a fragment in fragment-based drug discovery campaigns targeting protein-protein interactions. The compound's unique structural features and demonstrated biological relevance ensure its continued importance in medicinal chemistry research.